2-bromo-1-(1-methyl-1H-benzimidazol-2-yl)-1-ethanone

• IUPAC Name: 2-bromo-1-(1-methylbenzimidazol-2-yl)ethanone
• InChI: InChI=1S/C10H9BrN2O/c1-13-8-5-3-2-4-7(8)12-10(13)9(14)6-11/h2-5H,6H2,1H3
• InChI Key: KHFRWYRANOMZCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=O)CBr
• Molecular Formula: C10H9BrN2O
• DSSTOX Substance ID: DTXSID60383548
• Molecular Weight: 253.09 g/mol
• CAS No.: 56653-43-1

Description

2-bromo-1-(1-methyl-1H-benzimidazol-2-yl)-1-ethanone is a useful research compound. Its molecular formula is C10H9BrN2O and its molecular weight is 253.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Derivatives and Biological Activities : A study by Abdel‐Aziz et al. (2011) described the synthesis of a derivative of 2-bromo-1-(1-methyl-1H-benzimidazol-2-yl)-1-ethanone and its potent immunosuppressive and cytotoxic activities against various immune cells and cancer cell lines.

Microwave-mediated Synthesis

• Efficient Synthesis of Heterocycles : Darweesh et al. (2016) discussed the microwave-mediated synthesis of benzimidazole-based heterocycles, showcasing the efficiency and versatility of this method in producing novel compounds. This highlights the importance of the compound in facilitating the synthesis of pharmacologically relevant structures (Darweesh, Mekky, Salman, & Farag, 2016).

Metal Complex Synthesis

• Copper(II) Complexes with Benzimidazol Ligands : The synthesis and characterization of copper(II) complexes using benzimidazole ligands, including a derivative similar to this compound, were described by Karaoğlu et al. (2016). These complexes have potential applications in catalysis and material science (Karaoğlu, Emirik, Menteşe, Zengin, & Serbest, 2016).

Pharmacological Activity

• **Anticancer Activity of Imidazo[1,2-A]Benzimidazoles**: Zhukovskaya et al. (2018) synthesized a series of compounds using 2-bromo-1-[(4-trifluoromethyl)phenyl]ethanone and tested them for various pharmacological activities. Their research indicated the potential of these derivatives in medicinal chemistry, particularly for anticancer therapies (Zhukovskaya et al., 2018).

One-Pot Synthesis for Quinoxaline Derivatives

• Synthesis of Quinoxaline Derivatives : Dubey et al. (2008) reported a one-pot synthesis method for 2-(1-alkyl/aralkyl-1H-benzimidazole-2-yl)-quinoxaline derivatives, highlighting the role of 2-bromo-1-(1-alkyl/aralkyl-1H-benzimidazole-2-yl)-ethanone in facilitating this synthesis. This process emphasizes the utility of the compound in creating complex molecular structures (Dubey, Prasada Reddy, & Srinivas, 2008).

Spectrophotometric Determination of Metals

• Spectrophotometric Metal Determination : Syamasundar et al. (2006) utilized 1-(benzimidazol-2-yl) ethanone thiosemicarbazone, a derivative, for the extraction and determination of Cobalt (II) ions. This study demonstrates the compound's application in analytical chemistry for metal ion detection (Syamasundar, Chari, & Shobha, 2006).

Synthesis of Zinc(II) Complexes

• Complexation with Zinc(II) Ions : Tavman (2006) researched the synthesis and characterization of 2-(5-methyl-1H-benzimidazol-2-yl)-4-bromo/nitro-phenols and their complexes with zinc(II) ions. This indicates the compound's role in forming complexes with metal ions, useful in coordination chemistry (Tavman, 2006).